Cas no 2404-89-9 (2,3'-Bithiophene)

• Product Name: 2,3'-Bithiophene
• CAS No: 2404-89-9
• MF: C₈H₆S₂
• MW: 166.263239383698
• CID: 275746
• PubChem ID: 24880896
• Update Time: 2025-06-30

2,3'-Bithiophene Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bithiophene
• 2 3'-BITHIOPHENE 96
• 2-thiophen-3-ylthiophene
• [2,3']bithiophenyl
• 2,3-bisthiophene
• 2,3'-Bithienyl
• 2,3'-Dithienyl
• CS-0450040
• ILQGHVXNYGLZSR-UHFFFAOYSA-N
• 2,3'-Bithiophene, 96%
• 2 3-BITHIOPHENE96
• MFCD04039963
• SCHEMBL769338
• 2,3`-Bithiophene
• AKOS015898574
• DTXSID50178788
• 2404-89-9
• 2 3'-BITHIOPHENE 96
• DTXCID10101279
• DB-216626
• HS-4289

• MDL： MFCD04039963
• Inchi： 1S/C8H6S2/c1-2-8(10-4-1)7-3-5-9-6-7/h1-6H
• InChI Key： ILQGHVXNYGLZSR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CSC=C1

Computed Properties

• Exact Mass: 165.99100
• Monoisotopic Mass: 165.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 60-64 °C (lit.)
• PSA: 56.48000
• LogP: 3.47660
• Solubility: Not determined

2,3'-Bithiophene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2,3'-Bithiophene

2,3'-Bithiophene: A Comprehensive Overview

The compound with CAS No 2404-89-9, commonly known as 2,3'-Bithiophene, is a fascinating molecule that has garnered significant attention in the fields of organic electronics, materials science, and chemical research. This compound belongs to the class of bithiophenes, which are derivatives of thiophene—a five-membered heterocyclic compound containing sulfur. The 2,3'-Bithiophene structure consists of two thiophene rings connected by a single bond at the 2 and 3' positions, creating a conjugated system that imparts unique electronic properties.

2,3'-Bithiophene has been extensively studied for its potential applications in organic semiconductors and optoelectronic devices. Its conjugated π-system allows for efficient charge transport and absorption of light in the visible spectrum, making it a promising candidate for use in solar cells, light-emitting diodes (LEDs), and sensors. Recent advancements in synthetic methods have enabled the production of high-purity 2,3'-Bithiophene, further enhancing its suitability for these applications.

One of the most notable recent studies on 2,3'-Bithiophene involves its integration into organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating 2,3'-Bithiophene into donor-acceptor blends can significantly improve the power conversion efficiency (PCE) of OPVs. The molecule's ability to absorb a broad range of wavelengths and its favorable energy levels make it an excellent candidate for tandem solar cells, where multiple layers with complementary absorption spectra are stacked to maximize light harvesting.

In addition to its electronic properties, 2,3'-Bithiophene has also been explored for its potential in sensing applications. Its sensitivity to environmental changes, such as temperature and humidity, has led to its use in developing robust sensors for various industrial and environmental monitoring systems. Recent research has focused on enhancing the sensitivity and selectivity of 2,3'-Bithiophene-based sensors through functionalization with metal nanoparticles or other additives.

The synthesis of 2,3'-Bithiophene typically involves a two-step process: the preparation of thiophene derivatives followed by coupling reactions to form the bithiophene structure. Advances in catalytic methods have made this process more efficient and scalable, enabling large-scale production for industrial applications. The molecule's stability under ambient conditions further enhances its practicality for real-world applications.

Looking ahead, the development of novel materials based on 2,3'-Bithiophene is expected to drive innovation in flexible electronics and wearable devices. Its compatibility with solution-processing techniques makes it an attractive option for roll-to-roll manufacturing of thin-film transistors (TFTs) and other flexible electronic components. Researchers are also exploring the use of 2,3'-Bithiophene in bioelectronics, where its biocompatibility and electronic properties could enable new generations of implantable devices.

In conclusion, 2,3'-Bithiophene (CAS No 2404-89-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties and compatibility with modern manufacturing techniques make it a valuable material for advancing organic electronics and optoelectronic devices. As research continues to uncover new potential uses for this compound, we can expect to see even more innovative applications emerge in the coming years.